N-{1-[(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]pyrrolidin-3-yl}acetamide

• IUPAC Name: N-[1-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C17H21N3O2/c1-11-3-4-13-8-14(17(22)19-16(13)7-11)9-20-6-5-15(10-20)18-12(2)21/h3-4,7-8,15H,5-6,9-10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: JPZUVPIYYVZHBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CN3CCC(C3)NC(=O)C
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-{1-[(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]pyrrolidin-3-yl}acetamide, also known as MPA, is a chemical compound that has been widely studied for its potential applications in scientific research. MPA is a synthetic compound that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The exact mechanism of action of N-{1-[(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]pyrrolidin-3-yl}acetamide is not fully understood, but it is thought to act as a competitive inhibitor of certain enzymes and receptors. Its structure allows it to bind to these targets and prevent other molecules from interacting with them, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
N-{1-[(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]pyrrolidin-3-yl}acetamide has been shown to have a variety of biochemical and physiological effects, including modulation of enzyme activity, changes in cellular signaling pathways, and alterations in gene expression. These effects can be both beneficial and detrimental, depending on the specific system being studied.

Advantages and Limitations for Lab Experiments

One advantage of using N-{1-[(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]pyrrolidin-3-yl}acetamide in lab experiments is its ability to selectively target specific enzymes and receptors, allowing researchers to study these systems in more detail. However, N-{1-[(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]pyrrolidin-3-yl}acetamide also has limitations, including potential off-target effects and the need for careful dosing and experimental design to avoid unwanted effects.

Future Directions

There are many potential future directions for research involving N-{1-[(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]pyrrolidin-3-yl}acetamide, including further studies of its effects on specific enzymes and receptors, investigations into its potential therapeutic applications, and development of new analogs with improved properties. Additionally, continued research into the mechanisms of action of N-{1-[(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]pyrrolidin-3-yl}acetamide could lead to new insights into cellular signaling pathways and other biochemical processes.

Synthesis Methods

N-{1-[(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]pyrrolidin-3-yl}acetamide can be synthesized using a variety of methods, but one common approach involves the reaction of 7-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid with pyrrolidine and acetic anhydride. The resulting product is then purified using a combination of chromatography and recrystallization techniques.

Scientific Research Applications

N-{1-[(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]pyrrolidin-3-yl}acetamide has been used in a variety of scientific research applications, including studies of protein-protein interactions, enzyme kinetics, and receptor binding assays. Its ability to modulate the activity of certain enzymes and receptors makes it a valuable tool for researchers studying these systems.